Cas no 2138063-12-2 (6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine)

• Product Name: 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine
• CAS No: 2138063-12-2
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6345262
• PubChem ID: 165784812
• Update Time: 2025-05-23

6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158263
• 6-(prop-2-en-1-yl)spiro[4.5]decan-8-amine
• 2138063-12-2
• 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine

• Inchi： 1S/C13H23N/c1-2-5-11-10-12(14)6-9-13(11)7-3-4-8-13/h2,11-12H,1,3-10,14H2
• InChI Key： ITMZTTZZMHQAPQ-UHFFFAOYSA-N
• SMILES： NC1CCC2(CCCC2)C(CC=C)C1

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine

6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine: A Comprehensive Overview

The compound with CAS No. 2138063-12-2, commonly referred to as 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine, is a unique organic molecule that has garnered attention in various scientific and industrial applications. This compound is characterized by its spirocyclic structure, which consists of two rings fused at a single atom, and an amine group attached to the 8th position of the spiro system. The presence of the propenyl group at the 6th position introduces additional functional complexity, making this molecule a subject of interest in both academic research and industrial synthesis.

Recent studies have highlighted the potential of 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a building block for constructing macrocyclic structures, which are essential in designing materials with tailored mechanical and thermal properties. The spirocyclic framework provides a rigid yet flexible backbone, enabling the formation of highly ordered polymer networks that exhibit exceptional durability under stress.

In addition to its structural versatility, 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine has shown promise in medicinal chemistry. Its amine functionality makes it a potential candidate for drug delivery systems, where it can serve as a carrier for bioactive molecules. Recent experiments have demonstrated its ability to enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool in the formulation of targeted therapies.

The synthesis of 6-(Prop-2-en-1-yl)spiro[4.5]decan-8-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the spirocyclic core through intramolecular cyclization and subsequent functionalization to introduce the propenyl and amine groups. This approach ensures high yield and purity, making it feasible for large-scale production in industrial settings.

From an environmental standpoint, 6-(Prop-2-en-1-yL)spiro[4.5]decan_8_amine exhibits favorable biodegradation properties, which align with current sustainability trends in chemical manufacturing. Its ability to break down into non-toxic byproducts under natural conditions reduces its ecological footprint, making it an attractive option for eco-friendly chemical processes.

In conclusion, 6-(Prop_2-en_1-yL)spiro[4_5]decan_8_amine (CAS No: 2138063_12_2) is a versatile compound with applications spanning materials science, medicinal chemistry, and sustainable manufacturing. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial applications, ensuring its continued relevance in the ever-evolving landscape of organic chemistry.